2-[(E,3R)-3-[(1R,3As,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]but-1-enyl]-3-methylbutane-1,2,3-triol
2-[(E,3R)-3-[(1R,3As,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]but-1-enyl]-3-methylbutane-1,2,3-triol
Brand Name:
Vulcanchem
CAS No.:
123992-86-9
VCID:
VC0049100
InChI:
InChI=1S/C28H44O4/c1-19-8-11-23(30)17-22(19)10-9-21-7-6-15-27(5)24(12-13-25(21)27)20(2)14-16-28(32,18-29)26(3,4)31/h9-10,14,16,20,23-25,29-32H,1,6-8,11-13,15,17-18H2,2-5H3/b16-14+,21-9+,22-10-/t20-,23+,24-,25+,27-,28?/m1/s1
SMILES:
CC(C=CC(CO)(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
Molecular Formula:
C28H44O4
Molecular Weight:
444.6 g/mol
2-[(E,3R)-3-[(1R,3As,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]but-1-enyl]-3-methylbutane-1,2,3-triol
CAS No.: 123992-86-9
Main Products
VCID: VC0049100
Molecular Formula: C28H44O4
Molecular Weight: 444.6 g/mol
![2-[(E,3R)-3-[(1R,3As,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]but-1-enyl]-3-methylbutane-1,2,3-triol - 123992-86-9](/images/no_structure.jpg)
| CAS No. | 123992-86-9 |
|---|---|
| Product Name | 2-[(E,3R)-3-[(1R,3As,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]but-1-enyl]-3-methylbutane-1,2,3-triol |
| Molecular Formula | C28H44O4 |
| Molecular Weight | 444.6 g/mol |
| IUPAC Name | 2-[(E,3R)-3-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]but-1-enyl]-3-methylbutane-1,2,3-triol |
| Standard InChI | InChI=1S/C28H44O4/c1-19-8-11-23(30)17-22(19)10-9-21-7-6-15-27(5)24(12-13-25(21)27)20(2)14-16-28(32,18-29)26(3,4)31/h9-10,14,16,20,23-25,29-32H,1,6-8,11-13,15,17-18H2,2-5H3/b16-14+,21-9+,22-10-/t20-,23+,24-,25+,27-,28?/m1/s1 |
| Standard InChIKey | PQSMSWCTTXTLTE-AYTIQPORSA-N |
| Isomeric SMILES | C[C@H](/C=C/C(CO)(C(C)(C)O)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)O)C |
| SMILES | CC(C=CC(CO)(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
| Canonical SMILES | CC(C=CC(CO)(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
| Synonyms | 24,25,28-(OH)3-vitamin D2 24,25,28-trihydroxyvitamin D2 |
| PubChem Compound | 6449938 |
| Last Modified | Nov 11 2021 |
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